![molecular formula C13H18N2O2 B1272822 3-[(3,4-Dimethoxyphenethyl)Amino]Propanenitrile CAS No. 55982-97-3](/img/structure/B1272822.png)
3-[(3,4-Dimethoxyphenethyl)Amino]Propanenitrile
Cat. No. B1272822
M. Wt: 234.29 g/mol
InChI Key: ADBWWKCONMODJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:14]=[CH:15][C:16]#[N:17].[CH3:18][OH:19].[CH3:1][O:2][c:3]1[cH:4][c:5]([CH2:11][CH2:12][NH2:13])[cH:6][cH:7][c:8]1[O:9][CH3:10]>>[CH3:1][O:2][c:3]1[cH:4][c:5]([CH2:11][CH2:12][NH:13][CH2:14][CH2:15][C:16]#[N:17])[cH:6][cH:7][c:8]1[O:9][CH3:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C=CC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(CCN)cc1OC
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(CCNCCC#N)cc1OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
